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Compound of Interest

Compound Name: tert-Butyl 2-aminobenzoate

Cat. No.: B153150

This guide provides essential safety and logistical information for the proper disposal of tert-
Butyl 2-aminobenzoate, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Chemical and Physical Properties

A summary of the key quantitative data for tert-Butyl 2-aminobenzoate is presented below.

Property Value

Molecular Formula C11H1sNO2

Molecular Weight 193.24 g/mol [1][2]

Appearance Dark brown or "nigger-brown" liquid[2][3]
Density 1.06 g/mL at 20 °C[1][3]

Boiling Point 284.1 °C at 760 mmHg]3]

Flash Point 142.6 °C[3]

Refractive Index n20/D 1.540[1]

Storage Temperature 2-8°C[1]
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Hazard Information and Personal Protective Equipment

(PPE)

tert-Butyl 2-aminobenzoate is classified with the GHSO07 pictogram and a "Warning" signal

word.[1] It is crucial to handle this chemical with appropriate personal protective equipment.

Hazard Statement Code Description
) o May cause an allergic skin
Skin Sensitization H317 )
reaction.
Precautionary Statements Code Description
] Avoid breathing mist or
Prevention P261
vapours.
Contaminated work clothing
pP272 must not be allowed out of the
workplace.[1]
Wear protective gloves/ eye
P280 p 9 _ Y
protection/ face protection.[1]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[1][4]
If skin irritation or rash occurs:
P333 + P313 Get medical advice/ attention.
[1]
Take off contaminated clothing
P362 + P364 _
and wash it before reuse.[1]
Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.

Recommended PPE: Eyeshields, Faceshields, Gloves.[1]
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Standard Operating Procedure for Disposal

Proper disposal of tert-Butyl 2-aminobenzoate is imperative to prevent environmental
contamination and ensure workplace safety. Waste materials must be disposed of in
accordance with all national and local regulations.

Step 1: Waste Identification and Segregation

« ldentify Waste: Clearly label all containers holding tert-Butyl 2-aminobenzoate waste or
materials contaminated with it.

» Do Not Mix: Do not mix tert-Butyl 2-aminobenzoate waste with other chemical waste
streams.

» Original Containers: Whenever possible, leave the chemical waste in its original container.

Step 2: Container Management

o Seal Containers: Ensure all waste containers are tightly closed and stored in a cool, well-
ventilated area.[5]

» Handle Empty Containers: Uncleaned, empty containers should be handled with the same
precautions as the product itself.

Step 3: Professional Disposal

o Licensed Disposal Company: The disposal of this chemical waste must be entrusted to a
licensed and approved waste disposal company.[6]

o Documentation: Follow all institutional and regulatory requirements for documenting waste
disposal.

Emergency Spill Response Protocol

In the event of a spill, immediate and appropriate action is required to contain the material and
protect personnel.

o Evacuate and Ventilate: Ensure adequate ventilation in the spill area.[6] Control access to
the area to prevent entry by non-essential personnel.[6]
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o Wear Appropriate PPE: Before addressing the spill, personnel must wear suitable protective
equipment, including gloves, eye protection, and a face shield.[6]

e Contain the Spill: Use an inert, liquid-absorbent material (e.g., Chemizorb®) to take up the
spilled substance.[4] Prevent the product from entering drains or waterways.[4][6]

e Collect and Dispose:

o Carefully collect the absorbent material and contaminated soil into a suitable, sealable
container for disposal.[6]

o Contaminated clothing and absorbent paper should be sealed in a vapor-tight plastic bag
for eventual disposal.[2]

o Decontaminate: Wash all contaminated surfaces with alcohol, followed by a thorough
washing with a strong soap and water solution.[2] Do not re-enter the area until it has been
verified as clean by a safety officer.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-Butyl 2-
aminobenzoate.
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1. Wear PPE
2. Contain with absorbent
3. Collect in sealed container

Segregate Waste
(Keep in original container, do not mix)

'

Store Securely
(Tightly closed, cool, well-ventilated area)

Contact Licensed
Waste Disposal Company

Arrange for Pickup and Disposal

Complete Waste
Disposal Documentation

Click to download full resolution via product page

Caption: Workflow for tert-Butyl 2-aminobenzoate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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